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Compound of Interest

Compound Name: Thioacetic acid

Cat. No.: B150705 Get Quote

Essential protocols for the safe handling, storage, and disposal of Thioacetic acid, ensuring

the protection of laboratory personnel and the integrity of research.

Thioacetic acid is a highly flammable and corrosive chemical that poses significant health

risks upon exposure.[1][2] It is imperative for researchers, scientists, and drug development

professionals to adhere to strict safety protocols to mitigate potential hazards. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to ensure the safe handling of Thioacetic acid in a laboratory setting.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling Thioacetic acid, a comprehensive array of personal protective equipment is

mandatory to prevent contact and inhalation. The recommended PPE includes:

Eye and Face Protection: Tightly fitting safety goggles are the minimum requirement.[1] For

enhanced protection, a face shield (minimum 8-inch) should be worn in conjunction with

goggles.[1]

Skin Protection: A complete suit protecting against chemicals, composed of flame-retardant

and antistatic material, is advised.[1] Gloves must be inspected before use and disposed of

after contamination.[1]
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Respiratory Protection: A vapor respirator is essential.[3] In situations with insufficient

ventilation or for large spills, a self-contained breathing apparatus (SCBA) should be used to

prevent inhalation of vapors.[3]

General Laboratory Attire: A lab coat should always be worn.[3]

For large spills, the required PPE is more extensive and includes splash goggles, a full

chemical-resistant suit, a vapor respirator or SCBA, boots, and gloves.[3] It is crucial to consult

a specialist before handling large quantities of this product, as the suggested protective

clothing may not be sufficient in all circumstances.[3]

Quantitative Data for Safe Handling
Understanding the physical and chemical properties of Thioacetic acid is crucial for safe

handling and storage.

Property Value Citations

Flash Point -24°C (-11.2°F) (Closed Cup) [3]

Autoignition Temp. 427°C (800.6°F) [2]

Explosion Limits Lower: 5.4% / Upper: 16% [2]

Storage Temp.
Below 10°C is recommended

for sealed storage
[4]

Procedural Guidance for Handling and Disposal
Handling:

Always work in a well-ventilated area, preferably under a chemical fume hood.[5][6]

Ground and bond all containers and equipment when transferring the material to prevent

static electricity discharge.[2][7]

Use spark-proof tools and explosion-proof equipment.[2]

Avoid contact with skin, eyes, and clothing.[1]
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Do not eat, drink, or smoke in areas where Thioacetic acid is handled or stored.[6]

Wash hands thoroughly after handling.[5]

Storage:

Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[1][3]

Flammable materials should be stored in a separate safety storage cabinet or room.[3]

Keep containers tightly closed and upright to prevent leakage.[1][5]

A refrigerated room is preferable for materials with a low flash point.[3]

Spill Response:

Small Spills: Dilute with water and mop up, or absorb with an inert dry material (e.g., sand,

earth, vermiculite) and place in an appropriate waste disposal container.[3][5]

Large Spills: Evacuate the area and remove all ignition sources.[1] Contain the spill using

non-combustible absorbent materials.[3] Prevent the spill from entering sewers or

waterways.[1]

Disposal:

Dispose of waste in accordance with local, state, and federal regulations.[1]

Incineration in a chemical incinerator equipped with an afterburner and scrubber is a

recommended method of disposal.[1][4]

Offer surplus and non-recyclable solutions to a licensed disposal company.[1]

Contaminated packaging should be disposed of as the unused product.[1]
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Workflow for Safe Handling of Thioacetic Acid
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Caption: A step-by-step workflow for the safe handling of Thioacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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